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Compound of Interest

Compound Name: Pentanamide

Cat. No.: B147674

An In-depth Technical Guide to Pentanamide

Introduction

Pentanamide, also known by its common name valeramide, is a primary amide derived from
pentanoic acid.[1] It is a versatile chemical compound with applications in various fields,
including pharmaceuticals and the chemical industry.[2] As an intermediate in organic
synthesis, it serves as a building block for more complex molecules.[2] Notably, derivatives of
pentanamide are explored in medicinal chemistry for their potential as pharmaceuticals,
including their antimicrobial properties.[3] This technical guide provides a comprehensive
overview of pentanamide, including its nomenclature, physicochemical properties, a detailed
synthesis protocol, and a workflow for the preliminary screening of its derivatives for
antimicrobial activity.

IUPAC Name and Synonyms

e IUPAC Name: Pentanamide[1][4]

e Synonyms: Valeramide, n-Valeramide, Pentanimidic acid, Valeric acid amide, Valoylamine, n-
Pentanamid.[2][5]

Physicochemical Properties

The physical and chemical properties of pentanamide are summarized in the table below. This
data is essential for its handling, storage, and application in experimental settings.
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Property Value Reference
Molecular Formula CsH11NO [2]
Molecular Weight 101.15 g/mol

CAS Number 626-97-1 [5]

White shiny powder or flakes;
Appearance o [2]
colorless to pale yellow liquid

Melting Point 101-106 °C [6]

Boiling Point 232.3 °C at 760 mmHg [6]

Density 1.023 g/cm3 [3]
Soluble in water. Slightly

Solubility soluble in chloroform and [31[6]1[7]

methanol.

Vapor Pressure

0.0596 mmHg at 25°C

[6]

Flash Point 94.3°C [6]
pKa 16.68 + 0.40 (Predicted) [6]
LogP 0.7
IPWFJLQDVFKJDU-
InChl Key [2]
UHFFFAOYSA-N
SMILES CCCCC(=O)N

Experimental Protocol: Synthesis of Pentanamide

The following is a representative protocol for the synthesis of pentanamide from pentanoic
acid. This method is based on the general principle of converting a carboxylic acid to an
ammonium salt, followed by dehydration.

Principle
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Pentanoic acid is first reacted with an ammonia source, such as ammonium carbonate, to form
the ammonium pentanoate salt. Subsequent heating of this salt results in dehydration to yield
pentanamide.

Materials and Equipment

e Pentanoic acid

e Ammonium carbonate

e Round-bottom flask

» Reflux condenser

e Heating mantle

« Distillation apparatus

o Standard laboratory glassware

e Fume hood

Procedure

o Reaction Setup: In a round-bottom flask of appropriate size, place an excess of pentanoic
acid. The reaction should be carried out in a fume hood.

e Formation of Ammonium Salt: Slowly add solid ammonium carbonate to the pentanoic acid
with gentle stirring. The addition should be portion-wise to control the effervescence (release
of carbon dioxide). Continue adding ammonium carbonate until the gas evolution ceases,
indicating the complete conversion of the carboxylic acid to the ammonium salt.

» Dehydration: Fit the flask with a reflux condenser and heat the mixture using a heating
mantle. Allow the mixture to reflux for approximately 30-60 minutes. This heating step
facilitates the dehydration of the ammonium pentanoate to form pentanamide.

 Purification: After the reflux period, reconfigure the apparatus for distillation. Heat the mixture
to distill off any excess pentanoic acid and the water formed during the reaction. The boiling
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point of pentanoic acid is approximately 186 °C. Pentanamide, having a higher boiling point
(around 232 °C), will remain in the flask.

e |solation and Further Purification: The crude pentanamide can be further purified by
recrystallization from a suitable solvent, such as ethanol, or by sublimation.

Safety Precautions

¢ Work in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

e Handle pentanoic acid and ammonium carbonate with care, avoiding inhalation and skin
contact.

Logical Workflow and Visualization

In the context of drug development, pentanamide and its derivatives are of interest for their
potential biological activities, including antimicrobial effects. The following diagram illustrates a
typical workflow for the synthesis and screening of a library of pentanamide derivatives for
antimicrobial activity.
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Synthesis of Pentanamide Derivatives
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Caption: Workflow for Synthesis and Antimicrobial Screening of Pentanamide Derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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